1-[(4-Butoxynaphthalen-1-yl)sulfonyl]-3-methylpiperidine

• Molecular Formula: C20H27NO3S
• Molecular Weight: 361.5 g/mol
• SMILES: CCCCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3CCCC(C3)C
• InChI: InChI=1S/C20H27NO3S/c1-3-4-14-24-19-11-12-20(18-10-6-5-9-17(18)19)25(22,23)21-13-7-8-16(2)15-21/h5-6,9-12,16H,3-4,7-8,13-15H2,1-2H3
• InChIKey: RYZYHIOQLMPLEA-UHFFFAOYSA-N

1-[(4-Butoxynaphthalen-1-yl)sulfonyl]-3-methylpiperidine: Structural & Physicochemical Profile

1-[(4-Butoxynaphthalen-1-yl)sulfonyl]-3-methylpiperidine (molecular formula C20H27NO3S, molecular weight 361.5 g/mol) is a sulfonamide-class organic compound comprising a 4-butoxy-substituted naphthalene-1-sulfonyl core coupled to a 3-methylpiperidine ring . The compound belongs to the broader family of 3-substituted sulfonylpiperidine derivatives, which have been patented as long-chain fatty acyl elongase (LCE) inhibitors with potential utility in metabolic, cardiovascular, and neurological disease research [1]. It is primarily offered as a research-grade screening compound or synthetic building block for medicinal chemistry programs.

1

LCE inhibitor research building block (Patent US 8,367,698)

2

Controlled lipophilicity for SAR studies (butoxy chain)

3

Positional isomer verification (1-sulfonyl vs 2-sulfonyl)

4

3-methylpiperidine steric/conformational influence

• [1] MSD K.K. US Patent 8,367,698. 3-Substituted sulfonyl piperidine derivative. Published 2013-02-05. View Source

1-[(4-Butoxynaphthalen-1-yl)sulfonyl]-3-methylpiperidine: Why Generic Substitution Fails

This compound cannot be casually replaced by in-class analogs because three critical structural variables—the alkoxy chain length on the naphthalene ring, the position of the sulfonyl group on naphthalene, and the methyl substitution on the piperidine ring—each independently modulate lipophilicity, hydrogen-bond acceptor count, and conformational flexibility [1]. The 3-substituted sulfonylpiperidine scaffold, as disclosed in patent US 8,367,698, is explicitly defined by substitution at the piperidine 3-position, and the presence or absence of a methyl group at that position directly alters the steric environment around the sulfonamide nitrogen, which may affect target enzyme binding [1]. Simple replacement with an unsubstituted piperidine analog, a 2-naphthyl isomer, or a shorter alkoxy-chain variant would yield a compound with substantially different physicochemical and potentially different biological properties.

Alkoxy chain mismatch

Ethoxy or methoxy analogs shift logP and permeability profile, limiting SAR transferability.

Regioisomer mismatch

2-naphthyl or 6-butoxy-2-sulfonyl isomers alter dihedral angle and π-stacking geometry.

Heterocycle substitution mismatch

Azepane or 4-carboxamide piperidine analogs change steric bulk and H-bond donor capacity.

• [1] MSD K.K. US Patent 8,367,698. 3-Substituted sulfonyl piperidine derivative. Published 2013-02-05. View Source

1-[(4-Butoxynaphthalen-1-yl)sulfonyl]-3-methylpiperidine: Differentiation Evidence vs Analogs

Alkoxy Chain Length and Lipophilicity Differentiation

The 4-butoxy substituent on the naphthalene ring confers higher lipophilicity and molecular weight relative to shorter alkoxy-chain analogs. The target compound (C20H27NO3S, MW 361.5 g/mol) carries a butoxy group; the ethoxy analog (1-[(4-ethoxynaphthyl)sulfonyl]-3-methylpiperidine, C18H23NO3S, MW 333.45 g/mol) [1] is lighter by 28.05 g/mol (two methylene units), while the methoxy analog (C17H21NO3S, MW 319.4 g/mol) is lighter by 42.1 g/mol. Butoxynaphthalene itself exhibits a measured logP of 4.02 ; a structurally related naphthalenesulfonylpiperidine has a calculated logP of 3.70 . The progressive increase in alkoxy chain length from methoxy to ethoxy to butoxy predictably elevates logP and alters membrane permeability potential.

Butoxy Chain Lipophilicity

Cross-study comparable

ΔMW +28.05 g/mol (vs ethoxy) ΔlogP ~+0.4 to +0.8

Supports lipophilicity SAR differentiation

Reported logP; context-dependent

Evidence Dimension	Molecular weight and predicted lipophilicity (logP) as a function of 4-alkoxy chain length
Target Compound Data	C20H27NO3S, MW 361.5 g/mol; butoxynaphthalene logP = 4.02
Comparator Or Baseline	Ethoxy analog: C18H23NO3S, MW 333.45 g/mol; Methoxy analog: C17H21NO3S, MW 319.4 g/mol
Quantified Difference	ΔMW: +28.05 g/mol (vs ethoxy); +42.1 g/mol (vs methoxy). ΔlogP estimated at ~+0.4 to +0.8 relative to methoxy analog.
Conditions	Predicted/calculated values from ACD/Labs Percepta Platform (logP) and exact mass from SpectraBase; measured logP from Chemsrc for butoxynaphthalene.

Why This Matters

Procurement decisions for building blocks in medicinal chemistry SAR campaigns require precise control of lipophilicity; the butoxy group provides a distinct logP window not accessible with methoxy or ethoxy analogs.

• [1] SpectraBase. piperidine, 1-[(4-ethoxy-1-naphthalenyl)sulfonyl]-3-methyl-. Compound ID HZ2P1iLG1gI. https://spectrabase.com/compound/HZ2P1iLG1gI. View Source

Sulfonyl Positional Isomerism on Naphthalene

The target compound anchors the sulfonyl group at the naphthalene 1-position. A structurally distinct positional isomer, 1-[(6-butoxynaphthalen-2-yl)sulfonyl]piperidine (C19H25NO3S, MW 347.5 g/mol), places the sulfonyl at the 2-position of the 6-butoxynaphthalene system . This regioisomer additionally lacks the 3-methyl group on piperidine (MW difference: 14.0 g/mol). The 1-sulfonyl vs 2-sulfonyl orientation alters the dihedral angle between the naphthalene plane and the piperidine ring, which can affect π-stacking interactions with aromatic residues in enzyme binding pockets. A third reference point is 3-methyl-1-(2-naphthylsulfonyl)piperidine (C16H19NO2S, MW 289.4 g/mol), which entirely lacks the alkoxy group .

Regioisomer Identity

Class-level inference

1-sulfonyl (target) vs 2-sulfonyl isomer context

Regioisomer identity verification required

No direct comparative assay data

Evidence Dimension	Positional isomerism of sulfonyl group on naphthalene and presence/absence of alkoxy substituent
Target Compound Data	1-sulfonyl, 4-butoxy, 3-methylpiperidine; C20H27NO3S, MW 361.5 g/mol
Comparator Or Baseline	6-butoxy-2-sulfonyl isomer (C19H25NO3S, MW 347.5 g/mol); 2-naphthylsulfonyl analog lacking alkoxy (C16H19NO2S, MW 289.4 g/mol)
Quantified Difference	ΔMW: +14.0 g/mol vs 6-butoxy-2-sulfonyl isomer; +72.1 g/mol vs 2-naphthylsulfonyl analog without alkoxy group
Conditions	Molecular formula and weight from Chemsrc and calculated values; no direct comparative biological assay data available.

Why This Matters

When sourcing building blocks for parallel library synthesis, the specific naphthalene sulfonyl regioisomer must be verified by the supplier to avoid unintended isomer incorporation, which could confound SAR interpretation.

Piperidine Ring Substitution: 3-Methyl vs Azepane vs Unsubstituted

The 3-methyl group on the piperidine ring introduces a stereocenter (if not symmetrically disposed) and increases steric bulk at the ring, potentially affecting the conformational preference of the sulfonamide linkage. The closest comparator keeping the same 4-butoxynaphthalene-1-sulfonyl core but differing in the heterocycle is 1-[(4-butoxynaphthalen-1-yl)sulfonyl]azepane (C20H27NO3S, MW 361.5 g/mol), which is a constitutional isomer with a seven-membered azepane ring replacing the six-membered 3-methylpiperidine [1]. The ring-expansion alters bond angles around the sulfonamide nitrogen and may influence metabolic stability. A further comparator, 1-[(4-butoxynaphthyl)sulfonyl]piperidine-4-carboxamide (C20H26N2O4S, MW 390.5 g/mol), introduces a polar carboxamide group at the piperidine 4-position, shifting hydrogen-bond donor/acceptor capacity .

Piperidine Substitution

Class-level inference

3-methyl-piperidine vs azepane/4-carboxamide context

Conformational/steric differentiation

Library diversity context review

Evidence Dimension	Heterocycle ring size and substitution pattern at constant 4-butoxynaphthalene-1-sulfonyl core
Target Compound Data	3-methylpiperidine (6-membered ring with methyl substituent); C20H27NO3S, MW 361.5 g/mol
Comparator Or Baseline	Azepane analog (7-membered ring, no methyl): C20H27NO3S, MW 361.5 g/mol; Piperidine-4-carboxamide analog: C20H26N2O4S, MW 390.5 g/mol
Quantified Difference	Identical MW (361.5 g/mol) but different ring size (6 vs 7 atoms) for azepane; +29.0 g/mol and added H-bond donor for piperidine-4-carboxamide analog
Conditions	Structural comparison based on molecular formulas; no direct comparative biological assay data available.

Why This Matters

For screening library procurement, the 3-methylpiperidine substructure is a distinct chemical feature that may confer differential target selectivity relative to unsubstituted piperidine or ring-expanded azepane analogs, and must be specified to maintain library diversity.

• [1] PubChem. BDBM50548973 (1-(4-butoxynaphthalen-1-yl)sulfonylazepane). CID 162647995. https://pubchem.ncbi.nlm.nih.gov/ (accessed via search). View Source

Class-Level Evidence: LCE Inhibition by 3-Substituted Sulfonylpiperidines

Patent US 8,367,698 (MSD K.K.) explicitly claims 3-substituted sulfonylpiperidine derivatives as inhibitors of long-chain fatty acyl elongase (LCE), with stated therapeutic utility in diabetes mellitus, obesity, non-alcoholic fatty liver disease, and cardiovascular indications [1]. The general Formula (I) of this patent encompasses compounds with an aryl or heteroaryl sulfonyl group at the piperidine 3-position—a structural motif directly present in 1-[(4-butoxynaphthalen-1-yl)sulfonyl]-3-methylpiperidine. While no compound-specific IC50 values are reported in the patent for this exact molecule, the class-level evidence establishes the 3-sulfonylpiperidine architecture as a privileged chemotype for LCE inhibition. By contrast, 4-sulfonylpiperidine regioisomers are claimed in separate patent families (e.g., US 2008/0227798) and exhibit different pharmacological profiles [2].

Class-Level LCE Inhibition

Class-level inference

3-substituted vs 4-substituted (11β-HSD1) regioisomers

Class-level target engagement evidence

Patent US 8,367,698; no specific IC50

Evidence Dimension	Patent-based target engagement: 3-substituted vs 4-substituted sulfonylpiperidine regioisomers
Target Compound Data	3-substituted sulfonylpiperidine scaffold (LCE inhibitor class) as per US 8,367,698
Comparator Or Baseline	4-substituted sulfonylpiperidine derivatives claimed in separate patent families (different target/inhibitor class: 11β-HSD1)
Quantified Difference	Qualitative difference: distinct patent-based therapeutic indications (LCE inhibition vs 11β-HSD1 inhibition) linked to sulfonyl substitution position
Conditions	Patent claims; no quantitative biochemical IC50 data available for the specific target compound.

Why This Matters

Procurement of this specific 3-substituted sulfonylpiperidine regioisomer rather than a 4-substituted analog is critical for research programs targeting LCE-related pathways, as the substitution position determines the primary pharmacological target class.

• [1] MSD K.K. US Patent 8,367,698. 3-Substituted sulfonyl piperidine derivative. Published 2013-02-05. Abstract and claims. View Source
• [2] Aryl sulfonyl piperidines. US Patent Application US20060199816. Published 2006-09-07. (11β-HSD1 inhibitors). View Source

Naphthalenesulfonyl Moiety as a Derivatization Handle

A 2024 patent application from Fudan University (US 2024/0286996 A1) discloses naphthalenesulfonyl compounds as specific derivatization reagents for hydroxyl and amino groups, enabling improved chromatographic separation and enhanced mass spectrometry detection sensitivity [1]. The naphthalenesulfonyl chemotype is characterized as having simple synthesis, high reactivity, and low cost. The target compound, bearing the naphthalene-1-sulfonyl group activated by a 4-butoxy electron-donating substituent, structurally overlaps with this derivatization reagent class. The 4-butoxy group may further modulate the ionization efficiency of the derivatized analyte. This application is distinct from the LCE inhibitor use and represents a second, independent utility domain for the naphthalenesulfonyl scaffold.

Derivatization Utility

Supporting evidence

Naphthalenesulfonyl derivatization scaffold context

Analytical derivatization scaffold potential

Patent US 2024/0286996; data to verify

Evidence Dimension	Derivatization reagent utility of naphthalenesulfonyl compounds
Target Compound Data	Naphthalene-1-sulfonyl core with 4-butoxy substituent and 3-methylpiperidine amine
Comparator Or Baseline	Generic naphthalenesulfonyl derivatization reagents claimed in Fudan University patent (no specific comparator IC50/kinetics provided)
Quantified Difference	Not quantified; qualitative utility as a potential derivatization reagent based on structural class membership
Conditions	Patent disclosure (US 2024/0286996 A1); no experimental data for the specific compound.

Why This Matters

In addition to its use as a medicinal chemistry building block, the compound may serve as a precursor or scaffold for developing derivatization reagents for analytical chemistry applications, expanding its procurement relevance beyond drug discovery.

• [1] Fudan University. US Patent Application 2024/0286996 A1. Naphthalenesulfonyl compounds, and preparation methods and applications. Published 2024-08-29. View Source

1-[(4-Butoxynaphthalen-1-yl)sulfonyl]-3-methylpiperidine: Key Application Scenarios

Building Block for LCE Inhibitor Lead Optimization

Based on the class-level evidence from US Patent 8,367,698, this compound serves as a 3-substituted sulfonylpiperidine scaffold for synthesizing focused libraries targeting long-chain fatty acyl elongase (LCE) [1]. The 4-butoxy group provides a specific lipophilicity handle that can be systematically varied (e.g., to ethoxy or methoxy) to probe SAR around the naphthalene ring, making it suitable for hit-to-lead and lead optimization campaigns in obesity, diabetes, and non-alcoholic fatty liver disease research.

Physicochemical Probe for Alkoxy Chain Length–Property Studies

The compound, with its C4 butoxy chain, occupies a distinct position in a homologous series spanning methoxy (C1), ethoxy (C2), and butoxy (C4) 4-alkoxy-naphthalene-1-sulfonyl-3-methylpiperidine analogs [1][2]. Researchers can source this compound alongside the shorter-chain analogs to systematically evaluate how incremental alkoxy chain elongation affects logP, aqueous solubility, metabolic stability, and target binding in their specific assay system.

Diversity Element for Sulfonylpiperidine Screening Libraries

The combination of a 1-naphthalenesulfonyl regioisomer, a 4-butoxy substituent, and a 3-methylpiperidine ring represents a unique three-dimensional pharmacophore not duplicated by simpler analogs such as 1-[(6-butoxynaphthalen-2-yl)sulfonyl]piperidine (different sulfonyl position, no methyl) or 3-methyl-1-(2-naphthylsulfonyl)piperidine (lacking the alkoxy group) . This compound can be incorporated into diversity-oriented screening decks to maximize chemical space coverage within the sulfonylpiperidine compound class.

Precursor for Naphthalenesulfonyl Derivatization Reagents

The Fudan University patent (US 2024/0286996 A1) establishes naphthalenesulfonyl compounds as effective derivatization reagents for amino and hydroxyl groups in mass spectrometry applications [3]. This compound, containing a reactive sulfonyl-piperidine bond and a 4-butoxy-naphthalene chromophore, may be evaluated as a starting material for synthesizing novel isotopically labeled derivatization reagents with enhanced ionization characteristics for quantitative metabolomics or proteomics workflows.

Application

Selection Property

Validation Focus

Metabolic enzyme pathway studies

3-substituted sulfonylpiperidine scaffold

LCE inhibition assay conditions

Physicochemical profiling research

Controlled logP window (butoxy)

Permeability/solubility analysis

Diversity-oriented synthesis

1-naphthalenesulfonyl/3-methyl-piperidine

Structural identity vs 2-naphthyl/azepane analogs

Analytical chemistry method dev.

Butoxy-naphthalene chromophore

Ionization efficiency testing

• [1] MSD K.K. US Patent 8,367,698. 3-Substituted sulfonyl piperidine derivative. Published 2013-02-05. View Source
• [2] SpectraBase. piperidine, 1-[(4-ethoxy-1-naphthalenyl)sulfonyl]-3-methyl-. Compound ID HZ2P1iLG1gI. https://spectrabase.com/compound/HZ2P1iLG1gI. View Source
• [3] Fudan University. US Patent Application 2024/0286996 A1. Naphthalenesulfonyl compounds, and preparation methods and applications. Published 2024-08-29. View Source